Cas no 69656-98-0 (N-Benzyl-2-cyano-2-methylpropanamide)

N-Benzyl-2-cyano-2-methylpropanamide structure
69656-98-0 structure
Product Name:N-Benzyl-2-cyano-2-methylpropanamide
CAS No:69656-98-0
MF:C12H14N2O
MW:202.252362728119
CID:2799385
PubChem ID:13520964
Update Time:2025-04-21

N-Benzyl-2-cyano-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

    • 69656-98-0
    • N-Benzyl-2-cyano-2-methylpropanamide
    • DTXSID70542846
    • Inchi: 1S/C12H14N2O/c1-12(2,9-13)11(15)14-8-10-6-4-3-5-7-10/h3-7H,8H2,1-2H3,(H,14,15)
    • InChI Key: MQABPHAPKUFRRF-UHFFFAOYSA-N
    • SMILES: O=C(C(C#N)(C)C)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 202.110613074Da
  • Monoisotopic Mass: 202.110613074Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 52.9Ų
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